Cas no 1269533-27-8 (3-(3-cyanophenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-cyanophenyl)-2-methylpropanoic acid
• CAS No: 1269533-27-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5291116
• PubChem ID: 18376243
• Update Time: 2026-03-10

3-(3-cyanophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)-2-methylpropanoic acid
• 3-(3-Cyano-phenyl)-2-methyl-propionic acid

• Inchi： 1S/C11H11NO2/c1-8(11(13)14)5-9-3-2-4-10(6-9)7-12/h2-4,6,8H,5H2,1H3,(H,13,14)
• InChI Key： LBBQVMHQKGWIKE-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids